4-tert-butyl-N-({5-[(2-oxo-2-phenylethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}methyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[(5-phenacylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C28H28N4O2S/c1-28(2,3)22-16-14-21(15-17-22)26(34)29-18-25-30-31-27(32(25)23-12-8-5-9-13-23)35-19-24(33)20-10-6-4-7-11-20/h4-17H,18-19H2,1-3H3,(H,29,34)
• InChI Key: FNMRSPMBJJQKMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C28H28N4O2S
• Molecular Weight: 484.6 g/mol
• CAS No.: 391917-24-1

Description

4-tert-butyl-N-({5-[(2-oxo-2-phenylethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}methyl)benzamide is a useful research compound. Its molecular formula is C28H28N4O2S and its molecular weight is 484.62. The purity is usually 95%.
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Scientific Research Applications

Larvicidal and Antimicrobial Activities

A study on novel triazinone derivatives, closely related to the chemical structure of interest, revealed their effectiveness in inhibiting the growth of certain bacterial and fungal pathogens. Additionally, these compounds demonstrated potent mosquito larvicidal activity, showcasing their potential in pest control and antimicrobial applications (Kumara et al., 2015).

Material Science and Polymer Applications

Research on polyamides derived from bis(ether-carboxylic acid) or bis(ether amine) related to 4-tert-butylcatechol, a component structurally related to the chemical , highlighted the creation of noncrystalline, flexible, and thermally stable polymers. These materials exhibit high solubility in polar solvents and are capable of forming transparent, tough films, suggesting their utility in various industrial and material science applications (Hsiao et al., 2000).

Molecular Structure and Chemical Analysis

Another study focused on the molecular structure of N-{[4-(3-aryl-4-sydnonylideneamino)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl}benzamides, showing how these compounds, which share a similar core structure with the compound of interest, form ethanol monosolvates. This research provides insights into their potential applications in the development of new chemical entities for various industrial applications (Chinthal et al., 2020).

Biochemical Applications

The synthesis and evaluation of a phenoxazine-based fluorescence chemosensor for selective detection of Ba2+ ions, which incorporates structural motifs related to the compound , demonstrated high sensitivity and selectivity. This indicates potential applications in biochemical research and environmental monitoring (Ravichandiran et al., 2019).